Cas no 70692-43-2 (2-Nitro-5-trifluoromethoxytoluene)

• Product Name: 2-Nitro-5-trifluoromethoxytoluene
• CAS No: 70692-43-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4761128
• PubChem ID: 12513082
• Update Time: 2026-02-26

2-Nitro-5-trifluoromethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-5-TRIFLUOROMETHOXYTOLUENE
• 2-Methyl-1-nitro-4-trifluoromethoxy-benzene
• 2-Nitro-5-(trifluoromethoxy)toluene
• 2-Methyl-4-(trifluoromethoxy)nitrobenzene
• POUIXKTYSFXELM-UHFFFAOYSA-N
• BS-45509
• SCHEMBL13807644
• MFCD18399927
• 70692-43-2
• 2-methyl-1-nitro-4-(trifluoromethoxy)benzene
• 2-Nitro-5-trifluoromethoxytoluene

• Inchi： 1S/C8H6F3NO3/c1-5-4-6(15-8(9,10)11)2-3-7(5)12(13)14/h2-4H,1H3
• InChI Key： POUIXKTYSFXELM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55

Additional information on 2-Nitro-5-trifluoromethoxytoluene

Introduction to Compound CAS No 70692-43-2: 2-Nitro-5-Trifluoromethoxytoluene

The compound with CAS No 70692-43-2, commonly referred to as 2-Nitro-5-Trifluoromethoxytoluene, is a significant organic chemical entity that has garnered attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a nitro group and a trifluoromethoxy substituent attached to a toluene backbone. The combination of these functional groups imparts distinctive chemical properties, making it valuable for diverse applications.

Recent advancements in chemical synthesis and materials science have highlighted the potential of 2-Nitro-5-Trifluoromethoxytoluene in fields such as pharmaceuticals, agrochemicals, and advanced materials. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and stability are advantageous. Moreover, the trifluoromethoxy group introduces electronic effects that can modulate the compound's reactivity, making it a versatile building block in organic synthesis.

The structural uniqueness of CAS No 70692-43-2 lies in the substitution pattern of the toluene ring. The nitro group at position 2 and the trifluoromethoxy group at position 5 create a highly activated aromatic system with specific electronic properties. This arrangement not only enhances the compound's stability but also facilitates selective chemical transformations, which are crucial for its application in specialized reactions.

In terms of physical properties, 2-Nitro-5-Trifluoromethoxytoluene exhibits a melting point that is consistent with similar aromatic compounds, while its solubility characteristics make it suitable for various solvent systems used in organic chemistry. The presence of the trifluoromethoxy group also contributes to its lipophilicity, which is an important factor in drug design and delivery systems.

Recent studies have focused on the environmental impact and degradation pathways of CAS No 70692-43-2. Researchers have investigated its biodegradability under different conditions, aiming to develop sustainable methods for its production and disposal. These studies underscore the importance of understanding the ecological footprint of such compounds as their industrial applications expand.

In conclusion, Compound CAS No 70692-43-2 (2-Nitro-5-Trifluoromethoxytoluene) stands out as a multifaceted chemical entity with promising applications across various industries. Its unique structure, coupled with recent research advancements, positions it as a key player in modern chemical innovation.